3-Methoxy-2,6-dinitrobenzaldehyde
Overview
Description
3-Methoxy-2,6-dinitrobenzaldehyde is a chemical compound with the molecular formula C8H6N2O6 . It has a molecular weight of 226.147 . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers .
Molecular Structure Analysis
The molecular structure of 3-Methoxy-2,6-dinitrobenzaldehyde is represented by the linear formula C8H6N2O6 . The compound has a molecular weight of 226.147 .Chemical Reactions Analysis
3-Methoxy-2-nitrobenzaldehyde undergoes a 1,4-diaza bicyclo [2.2.2]octane-catalyzed reaction with methyl vinyl ketone (MVK) to afford normal Baylis-Hillman adduct, the MVK dimer, and a pair of diastereomeric bis-(MVK)Baylis-Hillman adducts .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques
Various methods have been explored for synthesizing derivatives of 2,6-dinitrobenzaldehydes. A study corrected the synthesis process of 4-methoxy-3,5-dinitrobenzaldehyde, a compound related to 3-Methoxy-2,6-dinitrobenzaldehyde, highlighting the complexities and specifics of nucleophilic aromatic substitution in these compounds (Monk et al., 2003).
Chemical Reactions and Structures
The stabilities of Meisenheimer complexes formed from derivatives like 4-methoxy-3,5-dinitrobenzaldehyde were studied, offering insights into the equilibrium and thermodynamics of such compounds (Crampton et al., 1974).
Applications in Sensor Technology and Synthesis
Spin Trap and pH Sensor
A study demonstrated the use of dinitrobenzaldehyde derivatives in creating a spin trap that also functions as a pH sensor, showcasing the versatility of these compounds in sensor technology (Ioniță, 2008).
Solid Phase Organic Synthesis
Derivatives of benzaldehyde, which include compounds like 3-Methoxy-2,6-dinitrobenzaldehyde, have been used as linkers in solid phase organic synthesis, indicating their importance in the synthesis of complex organic molecules (Swayze, 1997).
Spectroscopic Studies and Crystal Structures
Spectroscopic Characterization
Research has been conducted on the spectroscopic characterization of various benzaldehyde derivatives, helping in understanding their molecular structures and properties (Özay et al., 2013).
Crystal Structure Investigations
Studies on bis-aldehyde monomers related to 3-Methoxy-2,6-dinitrobenzaldehyde have led to insights into their crystal structures, which are crucial for understanding their potential applications in various fields, including material science (Hafeez et al., 2019).
Safety And Hazards
properties
IUPAC Name |
3-methoxy-2,6-dinitrobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O6/c1-16-7-3-2-6(9(12)13)5(4-11)8(7)10(14)15/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXXLAXCQRPYPLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)[N+](=O)[O-])C=O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40305900 |
Source
|
| Record name | 3-methoxy-2,6-dinitrobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40305900 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-2,6-dinitrobenzaldehyde | |
CAS RN |
10202-94-5 |
Source
|
| Record name | 3-Methoxy-2,6-dinitrobenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10202-94-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methoxy-2,6-dinitrobenzaldehyde | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010202945 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC172559 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=172559 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-methoxy-2,6-dinitrobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40305900 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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